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molecular formula C13H7Cl3O3S B8555433 3-(2,5-Dichlorobenzoyl)benzenesulfonyl chloride

3-(2,5-Dichlorobenzoyl)benzenesulfonyl chloride

Cat. No. B8555433
M. Wt: 349.6 g/mol
InChI Key: SWBHLKUOBVEPPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08729219B2

Procedure details

Into a 3 L three-neck flask equipped with a stirrer, and a cooling tube, chlorosulfonic acid (233.0 g, 2 mol) was added, and then 2,5-dichlorobenzophenone (100.4 g, 400 mmol) was added. The mixture was reacted for 8 hours using an oil bath at 100° C. After a predetermined period of time, the reaction liquid was slowly poured into broken ice (1000 g), and extraction using ethyl acetate was carried out. An organic layer was washed with a saline solution, and was dried with magnesium sulfate. Then, the ethyl acetate was distilled away, thereby obtaining a crude crystal of pale yellow (3-(2,5-dichlorobenzoyl)benzene sulfonic acid chloride). The crude crystal was employed at the subsequent step without purification.
Name
chlorosulfonic acid
Quantity
233 g
Type
reactant
Reaction Step One
Name
2,5-dichlorobenzophenone
Quantity
100.4 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
1000 g
Type
reactant
Reaction Step Three
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
3-(2,5-dichlorobenzoyl)benzene sulfonic acid chloride

Identifiers

REACTION_CXSMILES
[Cl:1][S:2]([OH:5])(=O)=[O:3].[Cl:6][C:7]1[CH:20]=[CH:19][C:18]([Cl:21])=[CH:17][C:8]=1[C:9]([C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1)=[O:10]>C(OCC)(=O)C>[Cl:6][C:7]1[CH:20]=[CH:19][C:18]([Cl:21])=[CH:17][C:8]=1[C:9]([C:11]1[CH:16]=[C:15]([S:2]([Cl:1])(=[O:5])=[O:3])[CH:14]=[CH:13][CH:12]=1)=[O:10]

Inputs

Step One
Name
chlorosulfonic acid
Quantity
233 g
Type
reactant
Smiles
ClS(=O)(=O)O
Step Two
Name
2,5-dichlorobenzophenone
Quantity
100.4 g
Type
reactant
Smiles
ClC1=C(C(=O)C2=CC=CC=C2)C=C(C=C1)Cl
Step Three
[Compound]
Name
ice
Quantity
1000 g
Type
reactant
Smiles
Step Four
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Into a 3 L three-neck flask equipped with a stirrer, and a cooling tube
CUSTOM
Type
CUSTOM
Details
The mixture was reacted for 8 hours
Duration
8 h
CUSTOM
Type
CUSTOM
Details
at 100° C
WAIT
Type
WAIT
Details
After a predetermined period of time
CUSTOM
Type
CUSTOM
Details
the reaction liquid
WASH
Type
WASH
Details
An organic layer was washed with a saline solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
was dried with magnesium sulfate
DISTILLATION
Type
DISTILLATION
Details
Then, the ethyl acetate was distilled away

Outcomes

Product
Name
3-(2,5-dichlorobenzoyl)benzene sulfonic acid chloride
Type
product
Smiles
ClC1=C(C(=O)C=2C=C(C=CC2)S(=O)(=O)Cl)C=C(C=C1)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.